Cas no 1889716-95-3 (2-(5-Bromo-2-methylphenyl)oxirane)

• Product Name: 2-(5-Bromo-2-methylphenyl)oxirane
• CAS No: 1889716-95-3
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 5858167
• PubChem ID: 116863977
• Update Time: 2025-11-01

2-(5-Bromo-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-methylphenyl)oxirane
• Oxirane, 2-(5-bromo-2-methylphenyl)-
• A1-30576
• EN300-1909693
• 1889716-95-3

• Inchi： 1S/C9H9BrO/c1-6-2-3-7(10)4-8(6)9-5-11-9/h2-4,9H,5H2,1H3
• InChI Key： SLKSUQIEYCQOKB-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC(Br)=CC=C1C

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 273.1±28.0 °C(Predicted)

Additional information on 2-(5-Bromo-2-methylphenyl)oxirane

Introduction to 2-(5-Bromo-2-methylphenyl)oxirane (CAS No. 1889716-95-3)

2-(5-Bromo-2-methylphenyl)oxirane, identified by the Chemical Abstracts Service Number (CAS No.) 1889716-95-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a 5-bromo-2-methylphenyl substituent, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development. The compound's unique framework, combining a brominated aromatic ring with an epoxide functional group, makes it a valuable intermediate for various chemical transformations.

The 5-bromo-2-methylphenyl moiety introduces both electronic and steric effects that can influence the reactivity and selectivity of the oxirane ring. This characteristic is particularly useful in medicinal chemistry, where precise control over reaction pathways is essential for designing novel therapeutic agents. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex molecular architectures.

In recent years, there has been growing interest in oxirane derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The strained three-membered ring of the epoxide group facilitates ring-opening reactions under various conditions, allowing for the introduction of diverse substituents at predictable positions. This reactivity has been exploited in the development of new drugs targeting various biological pathways. For instance, oxirane-containing compounds have been investigated for their potential as protease inhibitors, which are critical in treating diseases such as cancer and inflammation.

One of the most compelling aspects of 2-(5-Bromo-2-methylphenyl)oxirane is its utility in constructing heterocyclic scaffolds. Heterocycles are ubiquitous in natural products and pharmaceuticals, often serving as the core structure for their biological activity. The compound's ability to undergo facile functionalization makes it an attractive building block for synthesizing more complex molecules. Researchers have leveraged this property to develop novel analogs with enhanced pharmacological properties.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(5-Bromo-2-methylphenyl)oxirane. Techniques such as transition-metal-catalyzed reactions and organocatalysis have enabled more efficient and selective transformations of this compound. These innovations have not only streamlined the synthesis of oxirane derivatives but also opened up new avenues for drug discovery. For example, palladium-catalyzed cross-coupling reactions have been used to introduce aryl or vinyl groups into the oxirane ring, expanding its utility in medicinal chemistry.

The pharmaceutical industry has been particularly keen on exploring the potential of 5-bromo-2-methylphenyl-substituted oxiranes due to their structural similarity to known bioactive compounds. By modifying this core structure, chemists can generate libraries of compounds with tailored biological activities. High-throughput screening methods combined with computational modeling have accelerated the process of identifying promising candidates for further development.

Another area where 2-(5-Bromo-2-methylphenyl)oxirane has shown promise is in materials science. Epoxide resins derived from this compound exhibit excellent mechanical properties and chemical resistance, making them suitable for coatings and adhesives. Additionally, their ability to undergo controlled polymerization allows for the creation of tailored materials with specific functionalities.

In conclusion, 2-(5-Bromo-2-methylphenyl)oxirane (CAS No. 1889716-95-3) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug development. As our understanding of organic chemistry continues to evolve, it is likely that this compound will play an even greater role in future innovations.